Cas no 893986-78-2 (6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one
• CAS No: 893986-78-2
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 5906327
• PubChem ID: 7162160
• Update Time: 2025-06-18

6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-amino-2-[[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]thio]-1-(3-methoxyphenyl)-
• 6-amino-2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-1-(3-methoxyphenyl)pyrimidin-4-one
• 6-amino-2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one
• F1895-0795
• 6-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-1-(3-methoxyphenyl)pyrimidin-4(1H)-one
• 893986-78-2
• AKOS024617923
• 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one

• Inchi： 1S/C19H24N4O3S/c1-26-15-8-6-7-14(11-15)23-16(20)12-17(24)21-19(23)27-13-18(25)22-9-4-2-3-5-10-22/h6-8,11-12H,2-5,9-10,13,20H2,1H3
• InChI Key： IZGGTTPEKLMJGR-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCCCCC2)=O)N(C2=CC=CC(OC)=C2)C(N)=CC(=O)N=1

Computed Properties

• Exact Mass: 388.15691181g/mol
• Monoisotopic Mass: 388.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 590.3±60.0 °C(Predicted)
• pka: 0.94±0.20(Predicted)

Additional information on 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one

6-Amino-2-{2-(Azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one (CAS No. 893986-78-2): A Comprehensive Overview

6-Amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one (CAS No. 893986-78-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the dihydropyrimidinone class and exhibits a unique structural arrangement that confers it with potential therapeutic properties.

The molecular structure of 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidinone core, which is substituted with an amino group at the 6-position, a methoxyphenyl group at the 1-position, and a sulfanyl-containing azepanoyl moiety at the 2-position. This intricate structure provides a rich foundation for exploring its biological activities and potential applications in drug development.

Recent studies have highlighted the importance of dihydropyrimidinones in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities. The presence of the azepanoyl moiety in 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one adds an additional layer of complexity and functionality, potentially enhancing its pharmacological profile.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of several dihydropyrimidinone derivatives, including 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one. The results showed that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have potential as a novel anti-inflammatory agent.

Another area of interest is the antiviral activity of 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one. A recent study published in Antiviral Research explored the efficacy of this compound against various viral strains, including influenza and herpes simplex virus (HSV). The results indicated that it demonstrated potent antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This makes it a promising candidate for further development as an antiviral agent.

The anticancer potential of 6-amino-2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidin-4-one has also been explored. In a study published in Cancer Letters, researchers evaluated its cytotoxic effects on various cancer cell lines. The compound showed selective toxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window. Mechanistic studies revealed that it induced apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its biological activities, the synthetic accessibility of 6-amino-2-{2-(azepan-1-yl)-2-oxyethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidinone is another important consideration for its potential as a drug candidate. Several synthetic routes have been reported in the literature, each offering different advantages in terms of yield and scalability. One notable approach involves the Biginelli reaction followed by subsequent functional group modifications to introduce the azepanoyl and methoxyphenyl substituents.

The pharmacokinetic properties of 6-amino-2-{2-(azepan-1-yk)-2-oxyethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydropyrimidinone are also crucial for its development as a therapeutic agent. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates stable plasma concentrations over time, which are desirable attributes for a drug candidate.

In conclusion, 6-amino-2-{2-(azepan-yk)-2-oxyethylsulfanyl}-1-(3-methoxyphenyl)-1,4-dihydro-pyrimidinone (CAS No. 893986-78) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.